Cas no 87952-03-2 (1,8-Dithia-4-azaspiro[4.5]decane-3-carboxylic acid, (R)-)

• Product Name: 1,8-Dithia-4-azaspiro[4.5]decane-3-carboxylic acid, (R)-
• CAS No: 87952-03-2
• MF: C₈H₁₃NO₂S₂
• MW: 219.324319601059
• CID: 650263
• PubChem ID: 13267688
• Update Time: 2025-04-19

1,8-Dithia-4-azaspiro[4.5]decane-3-carboxylic acid, (R)- Chemical and Physical Properties

Names and Identifiers

• 1,8-Dithia-4-azaspiro[4.5]decane-3-carboxylic acid, (R)-
• (3R)-1,8-dithia-4-azaspiro[4.5]decane-3-carboxylic acid
• SCHEMBL10646922
• 87952-03-2
• DAMJJKUKVCVCEL-LURJTMIESA-N
• DTXSID60533268
• AKOS019064131

• Inchi： 1S/C8H13NO2S2/c10-7(11)6-5-13-8(9-6)1-3-12-4-2-8/h6,9H,1-5H2,(H,10,11)/t6-/m0/s1
• InChI Key： DAMJJKUKVCVCEL-LURJTMIESA-N
• SMILES： S1C[C@@H](C(=O)O)NC21CCSCC2

Computed Properties

• Exact Mass: 219.03877100g/mol
• Monoisotopic Mass: 219.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 99.9Ų